Cas no 3731-55-3 (Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-5-iodo-)

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-5-iodo-
• CAS No: 3731-55-3
• MF: C₉H₁₄IN₂O₁₄P₃
• MW: 594.038218021393
• CID: 306854
• PubChem ID: 65129
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-5-iodo-
• 2'-DEOXY-5-IODOURIDINE-5’-TRIPHOSPHATE SODIUM SALT
• 5-Iodo-2'-deoxyuridine Triphosphate Tetralithium Salt
• DTXSID20958438
• 2'-Deoxy-5-iodouridine 5'-(tetrahydrogen triphosphate)
• 5-Iodo-2'-deoxyuridine triphosphate
• [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-iodo-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate
• SCHEMBL151910
• 1-[2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-4-hydroxy-5-iodopyrimidin-2(1H)-one
• 3731-55-3
• [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-iodo-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate
• 2'-Deoxy-5-iodouracil 5'-triphosphate
• 5-iodo-2'-deoxyuridine 5'-triphosphate
• dIUTP

• Inchi： 1S/C9H14IN2O14P3/c10-4-2-12(9(15)11-8(4)14)7-1-5(13)6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h2,5-7,13H,1,3H2,(H,19,20)(H,21,22)(H,11,14,15)(H2,16,17,18)/t5-,6+,7+/m0/s1
• InChI Key： ZWDWDTXYXXJLJB-RRKCRQDMSA-N
• SMILES： IC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)=O)=O

Computed Properties

• Exact Mass: 593.86982
• Monoisotopic Mass: 593.87026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 239Ų

Experimental Properties

• PSA: 238.69